2-[(2-anilino-2-oxoethyl)sulfonyl]-N-(4-ethylphenyl)acetamide

• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-[2-(4-ethylanilino)-2-oxoethyl]sulfonyl-N-phenylacetamide
• InChI: InChI=1S/C18H20N2O4S/c1-2-14-8-10-16(11-9-14)20-18(22)13-25(23,24)12-17(21)19-15-6-4-3-5-7-15/h3-11H,2,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: GBOWVEFGTKESGA-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CS(=O)(=O)CC(=O)NC2=CC=CC=C2

Description

2-[(2-anilino-2-oxoethyl)sulfonyl]-N-(4-ethylphenyl)acetamide, commonly known as AEBSF, is a protease inhibitor used in biochemical research. It is a synthetic compound that inhibits serine proteases, which are enzymes that break down proteins. AEBSF is widely used in laboratory experiments to study the role of proteases in various biological processes.

Mechanism of Action

AEBSF inhibits serine proteases by irreversibly binding to the active site of the enzyme. It reacts with the serine residue in the active site, forming a covalent bond that prevents the protease from breaking down proteins. AEBSF is specific for serine proteases and does not inhibit other types of proteases.
Biochemical and Physiological Effects:
AEBSF has been shown to inhibit a wide range of serine proteases, including trypsin, chymotrypsin, and thrombin. Inhibition of these proteases can have various biochemical and physiological effects, such as preventing blood clotting and reducing inflammation. AEBSF has also been shown to inhibit the activity of proteases involved in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using AEBSF in lab experiments is its specificity for serine proteases. This allows researchers to selectively inhibit proteases of interest without affecting other enzymes. Another advantage is its stability, which allows it to be stored for long periods of time without degradation.
One limitation of AEBSF is its irreversibility, which means that once it binds to the active site of a protease, it cannot be removed. This can make it difficult to study the effects of protease inhibition over time. Another limitation is its potential for off-target effects, as it may inhibit other serine proteases that are not the target of the study.

Future Directions

There are several future directions for research on AEBSF and its applications in protease inhibition. One area of interest is the development of new protease inhibitors that are more specific and reversible than AEBSF. Another area of research is the use of AEBSF in the study of proteases involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, AEBSF may have potential therapeutic applications in the treatment of cancer and other diseases where protease activity is dysregulated.

Synthesis Methods

AEBSF is synthesized by reacting aniline with ethyl chloroacetate to form N-(2-anilinoethyl)acetamide, which is then reacted with chlorosulfonic acid to form 2-[(2-anilino-2-oxoethyl)sulfonyl]acetamide. The final step involves reacting this compound with 4-ethylphenylamine to form AEBSF.

Scientific Research Applications

AEBSF is used in various scientific research applications to study the role of proteases in biological processes. It is commonly used to inhibit proteases in cell lysates and tissue extracts to study the effects of protease activity on protein function. AEBSF is also used in studies of blood coagulation, fibrinolysis, and inflammation.